2-Phenylpropanamide

• IUPAC Name: 2-phenylpropanamide
• InChI: InChI=1S/C9H11NO/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,10,11)
• InChI Key: DOZZSWAOPDYVLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)N
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• CAS RN: 1125-70-8

Description

2-Phenylpropanamide (2-PPA) is a chemical compound belonging to the class of amides. It is a white, crystalline solid with a melting point of 75-77°C. It is soluble in water, alcohol, and ether. It is used in a variety of applications, including as a plasticizer, in pharmaceuticals, and as a food additive. 2-PPA has a wide range of biological activities, including anti-inflammatory, anti-tumor, analgesic, and antifungal effects.

Scientific Research Applications

• Chemoselective Reactions and Synthesis : (2S,3S)-N1-methyl-2-hydroxy-3-methylamino-3-phenylpropanamide, a derivative of 2-Phenylpropanamide, shows reactivity against dihaloalkanes and aldehydes, leading to the chemoselective synthesis of hexahydro-4-pyrimidinones or oxazolidines (Hajji et al., 2002).

• Structural and Spectral Analysis : Structural analysis and spectral investigations of this compound derivatives, including IR, NMR, UV-Vis spectra, and X-ray diffraction studies, are critical in understanding their physical and chemical properties (Demir et al., 2016).

• Novel Synthetic Approaches : Research on the ring enlargement of 2H-Azirine-3-methyl(phenyl)amines has led to new synthetic approaches for creating compounds like 2,3-Dihydro-1,3,3-trimethylindol-2-one, showcasing the versatility of this compound in synthetic organic chemistry (Mekhael et al., 2002).

• Pharmacological Applications : Phenylpropanoids, including this compound derivatives, have shown potential in pharmacology, especially in anticancer research, due to their various pharmacological activities (Carvalho et al., 2015).

• Antimicrobial Activity : Mannich base derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities, indicating potential applications in combating microbial infections (Idhayadhulla et al., 2014).

• Spectroscopic and Computational Studies : Detailed spectroscopic and computational studies on N-phenylpropanamide, a closely related compound, help in understanding its structural, vibrational, magnetic, and electronic properties, which are essential for various scientific applications (Öztürk et al., 2019).

• Synthetic Analgesics Research : Diastereoisomers of N-phenylpropanamide derivatives have been explored for their analgesic activity, showcasing the compound's potential in developing new pain relief medications (van Bever et al., 1974).

Mechanism of Action

Target of Action

2-Phenylpropanamide, also known as Phenylpropanolamine, primarily targets the alpha and beta-adrenergic receptors in the mucosa of the respiratory tract . It acts as a nonselective adrenergic receptor agonist and norepinephrine reuptake inhibitor .

Mode of Action

The interaction of this compound with its targets results in vasoconstriction, reduction of tissue hyperemia, edema, and nasal congestion, and an increase in nasal airway patency . It also indirectly stimulates beta-receptors, producing tachycardia and a positive inotropic effect .

Biochemical Pathways

This compound affects the phenylpropanoid pathway, which serves as the starting point for the biosynthesis of a wide range of organic compounds such as lignins, flavanols, isoflavanoids, anthocyanins, and stilbenes . These compounds play important roles in plant defense and structural support .

Pharmacokinetics

Most amides, including this compound, are solids at room temperature and have higher boiling points than alcohols of similar molar mass . Amides of five or fewer carbon atoms are soluble in water .

Result of Action

It is known that the compound’s action on the alpha and beta-adrenergic receptors leads to vasoconstriction and increased nasal airway patency .

Biochemical Analysis

Biochemical Properties

2-Phenylpropanamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the key enzymes it interacts with is phenylalanine ammonia-lyase (PAL), which converts phenylalanine to cinnamic acid. This interaction is crucial in the phenylpropanoid pathway, which leads to the biosynthesis of various secondary metabolites such as flavonoids, lignins, and coumarins . Additionally, this compound can act as a substrate for other enzymes involved in the metabolism of phenylpropanoids, affecting the overall metabolic flux and the levels of different metabolites.

Cellular Effects

This compound has notable effects on various cell types and cellular processes. It influences cell signaling pathways, gene expression, and cellular metabolism. For instance, in plant cells, it can modulate the expression of genes involved in the phenylpropanoid pathway, leading to changes in the production of secondary metabolites . These changes can affect the plant’s defense mechanisms, growth, and development. In animal cells, this compound may interact with signaling molecules and receptors, altering cellular responses and metabolic activities.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to the active sites of enzymes such as PAL, influencing their catalytic activity . This binding can either inhibit or activate the enzyme, depending on the specific interaction. Additionally, this compound can affect the transcription of genes by interacting with transcription factors and other regulatory proteins, leading to changes in gene expression patterns.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have sustained effects on cellular metabolism and gene expression, although the specific outcomes depend on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have beneficial effects, such as enhancing metabolic activities and improving cellular function. At high doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Threshold effects have been observed, where a certain dosage level is required to elicit a significant biological response. Careful dosage optimization is essential to maximize the therapeutic potential of this compound while minimizing its adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly the phenylpropanoid pathway. It interacts with enzymes such as PAL, cinnamate 4-hydroxylase, and 4-coumarate-CoA ligase, which are key players in the biosynthesis of phenylpropanoids . These interactions influence the metabolic flux and the levels of various metabolites, affecting the overall metabolic balance within the cell. Additionally, this compound can be conjugated to other molecules by specific enzymes, further diversifying its metabolic roles.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate its movement across cellular membranes and its accumulation in specific cellular compartments . The localization of this compound within the cell can influence its activity and function, as it may interact with different biomolecules depending on its distribution.

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm, endoplasmic reticulum, and mitochondria . Its subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. The activity and function of this compound can vary depending on its localization, as it may interact with different enzymes and proteins in each compartment.

Synthesis routes and methods

Procedure details

3-Phenylpropionic acid (12 mg) was dissolved in tetrahydrofuran (2 ml), and triethylamine (12 μl) and isobutyl chloroformate (11 μl) were added to the solution under ice cooling. The reaction mixture was stirred at the same temperature for 1 hour, and then a solution of the compound obtained in Example 190, (1) in tetrahydrofuran (1 ml) was slowly added dropwise to the reaction mixture at −78° C. The reaction mixture was gradually warmed to room temperature, and stirred overnight. Then, ethyl acetate and saturated aqueous sodium hydrogencarbonate were added to the reaction mixture, and the layers were separated. The aqueous layer was extracted with ethyl acetate, and the combined organic layer was washed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under reduced pressure, and the resulting residue was purified by preparative thin layer chromatography (chloroform:methanol:28% aqueous ammonia=20:1:0.1) to obtain a phenylpropionamide compound (22 mg). (2) By using the compound obtained in (1) mentioned above (22 mg) as a starting material, the compound shown in Table 5 (15 mg) was obtained in the same manners as those of Example 4, (6) and Example 11.